
Application Note: Non-Destructive Gamma
Counting of Thorium-234 on MnO2 Cartridges

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thorium-234

Cat. No.: B1220184 Get Quote

Introduction

Thorium-234 (²³⁴Th), a naturally occurring radionuclide with a half-life of 24.1 days, is widely

utilized as a tracer in oceanography and environmental science to study particle scavenging

and transport processes, particularly the export of particulate organic carbon from the euphotic

zone. A common method for the preconcentration of dissolved ²³⁴Th from large volumes of

seawater involves its adsorption onto manganese dioxide (MnO₂) coated cartridges. This

application note details a non-destructive method for the quantification of ²³⁴Th on these MnO₂

cartridges using gamma spectrometry.

The primary advantage of this non-destructive technique is the minimal sample preparation

required post-collection, reducing the potential for sample loss and contamination. It also

allows for the simultaneous measurement of other gamma-emitting radionuclides. However, a

critical consideration is the variability in the extraction efficiency of ²³⁴Th onto the MnO₂

cartridges. To account for this, a common practice is to use two MnO₂ cartridges in series,

allowing for the calculation of the extraction efficiency and a more accurate determination of the

total dissolved ²³⁴Th activity.

Experimental Protocols
Protocol 1: Preparation of MnO₂-Coated Cartridges
This protocol outlines the steps for cleaning polypropylene cartridges and coating them with a

layer of manganese dioxide.
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1.1. Cartridge Cleaning:

Soak a batch of polypropylene filter cartridges (e.g., CUNO Micro-Wynd II, Hytrex II) in a 2%

Micro-90 cleaning solution at 60°C for approximately 12 hours.

Rinse the cartridges thoroughly with tap water.

Sequentially soak the cartridges in 2 M HCl, 0.5 M NaOH, and 2 M HNO₃ for 12 hours each

at 60°C, with thorough tap water rinses between each step until the pH of the wash water is

neutral.

Finally, rinse the cartridges with deionized water and allow them to dry.

1.2. MnO₂ Coating:

Prepare a saturated solution of potassium permanganate (KMnO₄) by dissolving

approximately 250 g of KMnO₄ per liter of deionized water.

Heat the KMnO₄ solution to 70°C in a suitable container.

Submerge the cleaned polypropylene cartridges in the hot KMnO₄ solution. The soaking time

can be varied to alter the thickness of the MnO₂ coating, with longer times resulting in a

darker, thicker coat. A typical soaking time is 12-24 hours.[1]

After soaking, remove the cartridges and wash them thoroughly with deionized water until no

purple color from the permanganate is observed in the rinse water.

The cartridges are now coated with MnO₂ and are ready for use. They can be stored wet in

sealed bags.[2]

Protocol 2: Sample Collection and Filtration
This protocol describes the procedure for filtering large volumes of water to capture dissolved

²³⁴Th.

Set up a filtration system that allows for the connection of a pre-filter followed by two MnO₂-

coated cartridges in series. The pre-filter (e.g., 0.5 µm pore size) is used to remove

particulate matter.
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Submerge the intake of the filtration system to the desired sampling depth.

Pump water through the filter train at a controlled flow rate, typically between 4 and 8 liters

per minute.[3] The total volume of water to be processed can range from 100 to 1000 liters,

depending on the expected ²³⁴Th activity.[2][4][5]

Record the total volume of water passed through the cartridges.

After filtration, carefully remove the two MnO₂ cartridges, drain any excess water, and place

them in separate, clearly labeled sealed plastic bags for transport to the laboratory.

Protocol 3: Non-Destructive Gamma Counting
This protocol details the measurement of ²³⁴Th activity on the MnO₂ cartridges using a high-

purity germanium (HPGe) detector.

For a reproducible counting geometry, the MnO₂ cartridges can be compressed into a "puck"

of a fixed diameter and thickness.[3]

Place the prepared cartridge sample on the endcap of a shielded HPGe detector. Ensure the

counting geometry is consistent for all samples and calibration standards.

Perform an energy calibration of the gamma spectrometry system using a multi-nuclide

standard source covering an energy range that includes the ²³⁴Th photopeaks.

Acquire a gamma spectrum for each cartridge for a sufficient counting time to achieve

acceptable statistical uncertainty in the peak areas of interest. Counting times can range

from several hours to a full day, depending on the sample activity.

Measure the background radiation for the same counting time with an empty sample

container in the same geometry and subtract it from the sample spectra.

Identify and determine the net counts in the 63.3 keV and/or the 92.5 keV doublet (92.4 keV

and 92.8 keV) photopeaks for ²³⁴Th. The 63.3 keV peak is more intense but is more

susceptible to self-absorption effects, while the 92.5 keV doublet is less intense but may be

more reliable in dense samples.[6]
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Protocol 4: Data Analysis and Calculation
This protocol describes the calculation of the extraction efficiency and the total dissolved ²³⁴Th

activity.

4.1. Calculation of ²³⁴Th Activity on Each Cartridge:

The activity (A) of ²³⁴Th on each cartridge (in Bq or dpm) is calculated using the following

equation:

Where:

Net Counts: The background-subtracted counts in the selected ²³⁴Th photopeak.

t: The counting time in seconds.

ε: The detector efficiency at the photopeak energy.

Iγ: The emission probability (gamma intensity) of the selected photopeak.

4.2. Calculation of Extraction Efficiency (E):

The extraction efficiency (E) of the MnO₂ cartridges can be calculated from the activities

measured on the first (A₁) and second (A₂) cartridges in series, assuming the efficiency is the

same for both:

4.3. Calculation of Total Dissolved ²³⁴Th Activity:

The total activity of dissolved ²³⁴Th in the sampled water (A_total) is calculated by correcting

the activity on the first cartridge for the less than 100% extraction efficiency:

This can be expressed in terms of activity concentration (e.g., Bq/L or dpm/L) by dividing

A_total by the total volume of water filtered.

Data Presentation
Table 1: Typical Materials and Reagents
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Item Description

Cartridges
Polypropylene filter cartridges (e.g., CUNO

Micro-Wynd II, Hytrex II)

Cleaning Reagents Micro-90 cleaning solution, HCl, NaOH, HNO₃

Coating Reagent Potassium permanganate (KMnO₄)

Filtration System Pump, filter housings, tubing, flow meter

Gamma Spectrometer
High-Purity Germanium (HPGe) detector, lead

shielding, multichannel analyzer

Calibration Source
Multi-nuclide gamma standard (e.g., from NIST

or IAEA)

Table 2: Key Gamma Ray Energies for Thorium-234

Energy (keV) Emission Probability (Iγ) Potential Interferences

63.3 3.75% 63.8 keV from ²³²Th[6]

92.4 2.18%
Generally low, but can be part

of a complex region

92.8 2.15%
Generally low, but can be part

of a complex region

Table 3: Example Extraction Efficiency Data
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Study
Reported Extraction
Efficiency (E)

Notes

Buesseler et al. (1992, 1995)
70% - 95% (mean 87±8% and

79±9%)[2]
Field measurements

Cochran et al. (1987) 76.4% - 91.2% for ²³⁰Th Used as an analogue for ²³⁴Th

Swarzenski and Baskaran
Highly variable (32.3% to

93.8%)[2]

Laboratory study with six

cartridges in series

Adsorbers for in-situ collection >60% to >80% Laboratory and field tests[3]

Table 4: Typical Gamma Spectrometry Parameters

Parameter Typical Value/Setting

Detector Type p-type High-Purity Germanium (HPGe)

Energy Resolution (FWHM) < 2.0 keV at 1332 keV

Relative Efficiency > 20%

Counting Time 12 - 24 hours

Energy Calibration Range 50 - 2000 keV

Background Measurement At least 72 hours for a good background file
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Cartridge Preparation

Sample Collection

Gamma Counting

Data Analysis

Clean Polypropylene Cartridges

Prepare Saturated KMnO4 Solution

Soak Cartridges in Hot KMnO4

Wash and Store MnO2-Coated Cartridges

Assemble Filter Train (Pre-filter + 2 MnO2 Cartridges)

Pump Large Volume Seawater

Record Total Volume

Store Cartridges

Prepare Cartridge for Counting (e.g., press into puck)

Place on HPGe Detector

Acquire Gamma Spectrum

Measure Background

Identify 234Th Photopeaks (63.3 & 92.5 keV)

Calculate Net Counts

Calculate Activity on Each Cartridge (A1, A2)

Calculate Extraction Efficiency (E)

Calculate Total Dissolved 234Th Activity

Click to download full resolution via product page

Caption: Experimental workflow for ²³⁴Th analysis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1220184?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity on Cartridge 1 (A₁)

Extraction Efficiency (E)

E = 1 - (A₂ / A₁)

Total Dissolved 234Th Activity (A_total)

A_total = A₁ / E

Activity on Cartridge 2 (A₂) E = 1 - (A₂ / A₁)

A_total = A₁ / E

Click to download full resolution via product page

Caption: Logical relationship for activity calculation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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